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Compound Name:
N-(4-Aminobenzoyl-d4)-L-glutamic

Acid

Cat. No.: B565498 Get Quote

An In-depth Technical Guide to N-(4-Aminobenzoyl-d4)-L-glutamic Acid

This technical guide provides a comprehensive overview of N-(4-Aminobenzoyl-d4)-L-
glutamic Acid, a deuterated derivative of a glutamic acid compound. It is intended for

researchers, scientists, and professionals in drug development who utilize stable isotope-

labeled compounds for quantitative analysis and metabolic studies. This document outlines the

material's specifications, analytical methods for its characterization, and its primary applications

in scientific research.

Certificate of Analysis Summary
The following tables summarize the key quality and physical characteristics of N-(4-
Aminobenzoyl-d4)-L-glutamic Acid.

Table 1: General Information
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Parameter Value

Compound Name N-(4-Aminobenzoyl-d4)-L-glutamic Acid

CAS Number 461426-34-6[1]

Unlabeled CAS 4271-30-1[1]

Molecular Formula C₁₂H₁₀D₄N₂O₅[1]

Molecular Weight 270.27 g/mol [1][2]

Table 2: Physical and Chemical Properties
Property Value

Appearance Solid, White to off-white powder[1][3]

Purity 99.86%[1]

Melting Point 175 °C (decomposes)[3]

Storage Conditions

Powder: -20°C for 3 years; 4°C for 2 years. In

solvent: -80°C for 6 months; -20°C for 1

month[1]

Table 3: Solubility Data
Solvent Concentration Notes

DMSO 100 mg/mL (370.00 mM)
Requires ultrasonic assistance;

hygroscopic[1]

Applications in Research
N-(4-Aminobenzoyl-d4)-L-glutamic acid serves as a valuable tool in various research

applications:

Internal Standard: Due to its isotopic labeling, it is widely used as an internal standard in

clinical mass spectrometry for the accurate quantification of its unlabeled counterpart, N-(4-

aminobenzoyl)-L-glutamic acid.[1]
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Metabolic Research: It is a known metabolite of tetrahydrofolate.[4] Studies have shown that

its levels can increase in plasma with high folic acid intake, making it a useful biomarker in

nutritional and metabolic research.[4]

Drug Development: The use of stable isotopes like deuterium is crucial in drug development

for pharmacokinetic and metabolic profiling of drug candidates.[1]

Folic Acid Impurity Analysis: The unlabeled form, N-(4-aminobenzoyl)-L-glutamic acid, is

considered an impurity in folic acid preparations.[5] This deuterated version can be used as a

reference standard for the accurate detection and quantification of this impurity.

Experimental Protocols
The following are detailed methodologies for key experiments used to verify the identity, purity,

and structure of N-(4-Aminobenzoyl-d4)-L-glutamic Acid.

Liquid Chromatography-Mass Spectrometry (LC-MS)
This protocol outlines the general procedure for analyzing the purity and confirming the

molecular weight of the compound.

Objective: To determine the purity of the compound and confirm its mass-to-charge ratio.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Mass Spectrometer (e.g., Quadrupole Time-of-Flight)

Procedure:

Sample Preparation: Prepare a 1 mg/mL stock solution of N-(4-Aminobenzoyl-d4)-L-
glutamic Acid in DMSO. Further dilute with an appropriate mobile phase to a final

concentration of 10 µg/mL.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
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Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Gradient: Start at 5% B, increase to 95% B over 10 minutes, hold for 2 minutes, then

return to initial conditions and equilibrate for 3 minutes.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive or negative mode.

Scan Range: m/z 100-500.

Capillary Voltage: 3.5 kV.

Source Temperature: 120°C.

Data Analysis: Integrate the peak area of the analyte to determine purity. Analyze the mass

spectrum to confirm the [M+H]⁺ or [M-H]⁻ ion corresponding to the molecular weight of N-(4-
Aminobenzoyl-d4)-L-glutamic Acid.

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy
This protocol is for confirming the chemical structure of the compound.

Objective: To verify the molecular structure and assess isotopic enrichment.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz).

Procedure:

Sample Preparation: Dissolve 5-10 mg of the compound in 0.7 mL of a suitable deuterated

solvent (e.g., DMSO-d6).
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Acquisition Parameters:

Pulse Program: Standard proton pulse sequence.

Number of Scans: 16-64.

Relaxation Delay: 1-2 seconds.

Spectral Width: 0-12 ppm.

Data Analysis: Process the raw data (Fourier transform, phase correction, baseline

correction). Compare the resulting spectrum with the known spectrum of the unlabeled

compound to confirm the structure and observe the absence of signals corresponding to the

deuterated positions.

Visualizations
The following diagrams illustrate key conceptual frameworks related to the analysis and

biological context of N-(4-Aminobenzoyl-d4)-L-glutamic Acid.

Figure 1. Quality Control Workflow for N-(4-Aminobenzoyl-d4)-L-glutamic Acid
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Figure 1. Quality Control Workflow
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Figure 2. Role as a Folic Acid Metabolite
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Figure 2. Role as a Folic Acid Metabolite

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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